Cas no 1053656-07-7 (1-(Isoquinolin-8-yl)propan-1-one)

1-(Isoquinolin-8-yl)propan-1-one is a specialized organic compound featuring an isoquinoline moiety linked to a propanone group. Its structural configuration makes it a valuable intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The isoquinoline scaffold is known for its bioactivity, and this derivative offers versatility in further functionalization due to the reactive ketone group. The compound exhibits good stability under standard conditions, facilitating its use in multi-step synthetic routes. Its precise molecular architecture enables applications in ligand design and catalytic systems, making it a useful building block for researchers in medicinal and materials chemistry.

1-(Isoquinolin-8-yl)propan-1-one structure

1053656-07-7 structure

Product Name:1-(Isoquinolin-8-yl)propan-1-one

CAS No:1053656-07-7

MF:C₁₂H₁₁NO

MW:185.221843004227

CID:1152700

PubChem ID:53403114

Update Time:2025-06-07

1-(Isoquinolin-8-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-isoquinolin-8-ylpropan-1-one
- 1-(ISOQUINOLIN-8-YL)PROPAN-1-ONE
- CTK6C6558
- AG-C-78354
- QC-3387
- RP03386
- Y6928
- AKOS006304630
- DTXSID70695109
- 1053656-07-7
- W-204576
- J-503564
- 1-(Isoquinolin-8-yl)propan-1-one
- MDL： MFCD10699241
- Inchi： 1S/C12H11NO/c1-2-12(14)10-5-3-4-9-6-7-13-8-11(9)10/h3-8H,2H2,1H3
- InChI Key： FSYLRHYCAKTFQY-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=CC=C2C=CN=CC=12

Computed Properties

Exact Mass: 185.084063974g/mol
Monoisotopic Mass: 185.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 30Å²

1-(Isoquinolin-8-yl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	I121330-250mg	1-(Isoquinolin-8-yl)propan-1-one	1053656-07-7		250mg	$ 575.00	2022-06-04
TRC	I121330-500mg	1-(Isoquinolin-8-yl)propan-1-one	1053656-07-7		500mg	$ 955.00	2022-06-04